
Personal protective equipment for handling C.I.
Pigment Red 52, disodium salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Pigment Red 52, disodium salt

Cat. No.: B1497102 Get Quote

Essential Safety and Handling Guide for C.I.
Pigment Red 52, Disodium Salt
This guide provides immediate, essential safety and logistical information for the handling and

disposal of C.I. Pigment Red 52, disodium salt (CAS No. 3520-42-1), also known as C.I. Acid

Red 52.[1][2] It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Hazard Identification and First Aid
C.I. Pigment Red 52, disodium salt, is a red powder that may cause irritation to the eyes,

skin, and respiratory tract.[1] It can be harmful if swallowed, potentially leading to

gastrointestinal discomfort.[1] Some evidence suggests it may have mutagenic effects. The

toxicological properties have not been thoroughly investigated.

First Aid Procedures:

Safety Operating Guide

Check Availability & Pricing
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek immediate

medical attention.[3][4][5]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water. If

irritation persists, consult a physician.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][3][6]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, give 2-4

cupfuls of water or milk. Seek immediate

medical attention.[1]

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are crucial to minimize exposure when handling this

compound.

Recommended PPE:
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Category Specifications

Eye/Face Protection

Wear chemical safety goggles or glasses with

side shields. A face shield may be necessary in

situations with a higher risk of splashing.[6][7]

Hand Protection
Wear appropriate chemical-resistant gloves.[6]

[8]

Skin and Body Protection

Wear a laboratory coat, long-sleeved clothing,

and closed-toe shoes. For more extensive

handling, chemical-resistant clothing may be

required.[6][7][8]

Respiratory Protection

Use a NIOSH/OSHA-approved respirator,

particularly when handling the powder form, to

prevent inhalation of dust.[3][8]

Engineering Controls:

Work in a well-ventilated area.[6]

Use a local exhaust ventilation system or a chemical fume hood to control airborne dust.[8]

Ensure that a safety shower and an eyewash station are readily accessible in the immediate

work area.[8]

Handling, Storage, and Disposal
Safe Handling and Storage:

Safety Operating Guide

Check Availability & Pricing
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Aspect Procedure

Handling

Avoid generating dust.[8] Wash hands

thoroughly after handling.[6] Avoid contact with

skin, eyes, and clothing.[6][8]

Storage

Store in a cool, dry, and dark place in a tightly

sealed container.[6][8] Keep away from

incompatible materials such as strong oxidizing

agents.[6]

Spill and Disposal Plan:

In the event of a spill, prevent the further spread of the material.[7] Vacuum or sweep up the

material and place it into a suitable, labeled container for disposal.[8][9] Do not release the

material into drains or the environment.[3][9] Dispose of the waste in accordance with local,

state, and federal regulations.

Operational Workflow
The following diagram outlines the standard operating procedure for the safe handling of C.I.
Pigment Red 52, disodium salt, from preparation to disposal.
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Workflow for Handling C.I. Pigment Red 52, disodium salt

Preparation
- Review SDS

- Assemble PPE

Engineering Controls
- Verify fume hood/ventilation

- Locate safety shower/eyewash

Pre-Operational Checks

Handling
- Weigh/transfer in fume hood

- Avoid dust generation

Proceed to Handling

Experimentation
- Follow protocol

- Maintain containment

Begin Experiment

Decontamination
- Clean workspace

- Decontaminate equipment

Post-Experiment

Waste Disposal
- Collect waste in labeled container

- Follow institutional disposal procedures

Waste Management

Post-Handling
- Remove PPE correctly
- Wash hands thoroughly

Final Steps

Click to download full resolution via product page

Caption: Standard operating procedure for handling C.I. Pigment Red 52, disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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